N-(3-chloro-4-methoxyphenyl)-1-(4-fluorophenyl)cyclopropanecarboxamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide
• InChI: InChI=1S/C17H15ClFNO2/c1-22-15-7-6-13(10-14(15)18)20-16(21)17(8-9-17)11-2-4-12(19)5-3-11/h2-7,10H,8-9H2,1H3,(H,20,21)
• InChI Key: WQIWAPQSRXGADS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2(CC2)C3=CC=C(C=C3)F)Cl
• Molecular Formula: C17H15ClFNO2
• Molecular Weight: 319.8 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-1-(4-fluorophenyl)cyclopropanecarboxamide, also known as CPP-115, is a novel small molecule that has been extensively studied for its potential therapeutic applications. CPP-115 is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase (GABA-AT), which is involved in the metabolism of the inhibitory neurotransmitter GABA in the brain. In

Mechanism of Action

N-(3-chloro-4-methoxyphenyl)-1-(4-fluorophenyl)cyclopropanecarboxamide works by inhibiting the enzyme GABA-AT, which is responsible for the breakdown of GABA in the brain. By inhibiting GABA-AT, N-(3-chloro-4-methoxyphenyl)-1-(4-fluorophenyl)cyclopropanecarboxamide increases the levels of GABA in the brain, which can have a calming and anti-convulsant effect. The compound has also been shown to increase the levels of the GABAergic metabolite homocarnosine, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
N-(3-chloro-4-methoxyphenyl)-1-(4-fluorophenyl)cyclopropanecarboxamide has been shown to have a number of biochemical and physiological effects in the brain. The compound has been shown to increase GABA levels in the brain, which can have a calming and anti-convulsant effect. N-(3-chloro-4-methoxyphenyl)-1-(4-fluorophenyl)cyclopropanecarboxamide has also been shown to reduce alcohol consumption and prevent relapse in animal models of alcohol addiction. The compound has been shown to increase the levels of the GABAergic metabolite homocarnosine, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

N-(3-chloro-4-methoxyphenyl)-1-(4-fluorophenyl)cyclopropanecarboxamide has several advantages for use in lab experiments. The compound is highly selective for GABA-AT and has a low toxicity profile, making it a safe and effective tool for studying the role of GABA in the brain. However, N-(3-chloro-4-methoxyphenyl)-1-(4-fluorophenyl)cyclopropanecarboxamide has some limitations for use in lab experiments. The compound has poor solubility in water, which can make it difficult to administer in certain experimental settings. Additionally, N-(3-chloro-4-methoxyphenyl)-1-(4-fluorophenyl)cyclopropanecarboxamide has a short half-life in the body, which can limit its effectiveness in some studies.

Future Directions

There are several future directions for the study of N-(3-chloro-4-methoxyphenyl)-1-(4-fluorophenyl)cyclopropanecarboxamide. One area of interest is the potential therapeutic applications of the compound in neurological and psychiatric disorders. N-(3-chloro-4-methoxyphenyl)-1-(4-fluorophenyl)cyclopropanecarboxamide has shown promise in animal models of epilepsy, anxiety disorders, and addiction, and further research is needed to determine its effectiveness in humans. Another area of interest is the development of more potent and selective inhibitors of GABA-AT, which could have even greater therapeutic potential. Finally, the use of N-(3-chloro-4-methoxyphenyl)-1-(4-fluorophenyl)cyclopropanecarboxamide in combination with other drugs or therapies is an area of active investigation, as it may enhance the therapeutic effects of these treatments.

Synthesis Methods

N-(3-chloro-4-methoxyphenyl)-1-(4-fluorophenyl)cyclopropanecarboxamide can be synthesized using a multi-step process that involves the reaction of 3-chloro-4-methoxybenzaldehyde with 4-fluorobenzylamine to form an intermediate, which is then reacted with cyclopropanecarbonyl chloride to yield N-(3-chloro-4-methoxyphenyl)-1-(4-fluorophenyl)cyclopropanecarboxamide. The synthesis method has been optimized to produce high yields and purity of the compound, which is essential for its use in scientific research.

Scientific Research Applications

N-(3-chloro-4-methoxyphenyl)-1-(4-fluorophenyl)cyclopropanecarboxamide has been extensively studied for its potential therapeutic applications in a variety of neurological and psychiatric disorders, including epilepsy, anxiety disorders, and addiction. The compound has been shown to increase GABA levels in the brain, which can have a calming and anti-convulsant effect. N-(3-chloro-4-methoxyphenyl)-1-(4-fluorophenyl)cyclopropanecarboxamide has also been shown to reduce alcohol consumption and prevent relapse in animal models of alcohol addiction.